N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-3-furamide

• IUPAC Name: N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methylfuran-3-carboxamide
• InChI: InChI=1S/C14H13NO4/c1-9-11(4-5-17-9)14(16)15-10-2-3-12-13(8-10)19-7-6-18-12/h2-5,8H,6-7H2,1H3,(H,15,16)
• InChI Key: CXAFOZICRZHBTB-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CO1)C(=O)NC2=CC3=C(C=C2)OCCO3
• Molecular Formula: C14H13NO4
• Molecular Weight: 259.26 g/mol

Description

Synthesis Analysis

The synthesis of compounds similar to N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-3-furamide often involves complex organic reactions. For example, the synthesis of related benzamide derivatives involves multi-step processes, including coupling reactions, ring-opening of oxiranes with thioamide dianions, and acylation reactions to introduce various functional groups (Bozzo, Pujol, Solans, & Font‐Bardia, 2003). These methods highlight the intricate steps required to synthesize such complex molecules.

Molecular Structure Analysis

The molecular structure of benzamide derivatives is often characterized using X-ray crystallography, showcasing the compound's geometric configuration. Studies on related compounds reveal detailed insights into their solid-state properties and molecular conformations, offering a basis for understanding the structural characteristics of N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-3-furamide (Younes, Hussein, Shtaiwi, Shahrokhi, Abu Safieh, & Zhao, 2020).

Chemical Reactions and Properties

Chemical reactions involving similar compounds often include electrophilic substitution reactions, highlighting the reactivity of the furan and benzodioxin rings under various conditions. These reactions are pivotal for functionalizing the molecule and altering its chemical properties for specific applications (Aleksandrov & El’chaninov, 2017).

Mechanism of Action

While the specific mechanism of action for “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-3-furamide” is not known, similar compounds have been shown to exhibit antibacterial potential by inhibiting the growth and multiplication of bacteria.

Safety and Hazards

While specific safety and hazard information for “N-(2,3-dihydro-1,4-benzodioxin-6-yl)-2-methyl-3-furamide” is not available, similar compounds have been shown to be mildly cytotoxic and hence might be used as safe antibacterial agents.

Future Directions

The future directions for research on benzodioxane derivatives could involve further exploration of their potential therapeutic applications. Given their demonstrated antibacterial and anti-inflammatory properties, these compounds could be further developed for use in treating various diseases.